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Compound of Interest

Compound Name: DL-Cystine

Cat. No.: B1669687 Get Quote

Introduction
DL-Cystine, a disulfide-linked dimer of cysteine, is an essential amino acid for the in vitro

growth and maintenance of many cell lines. It is a crucial component of cell culture media,

serving as a primary source of cysteine, which is a rate-limiting precursor for the synthesis of

glutathione (GSH).[1][2][3] Glutathione is a major intracellular antioxidant, protecting cells from

oxidative stress. However, DL-Cystine's low solubility at neutral pH presents a significant

challenge in the preparation of stock solutions for cell culture applications.[4][5] This application

note provides a detailed protocol for the preparation, sterilization, and storage of DL-Cystine
stock solutions to ensure optimal performance in cell culture experiments.

Data Summary
The following table summarizes the key quantitative data for the preparation and use of DL-
Cystine stock solutions in cell culture.
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Parameter Value Reference

Solubility

In Water (25°C) 0.112 mg/mL [6]

In 1M HCl 10 mg/mL (with heat) [7]

In Alkaline Solution (pH 12)
10 mg/mL (with ultrasonic and

warming to 60°C)
[8]

Stock Solution

Recommended Concentration 10 mM - 100 mM [8]

Recommended Solvent 1M HCl or 1M NaOH [3]

Working Concentration

In Cell Culture Media 0.1 mM - 1.6 mM [5]

Storage Conditions

Solid DL-Cystine Powder -20°C for up to 3 years [8]

Stock Solution (Aliquoted)
-20°C for up to 1 month; -80°C

for up to 6 months
[8][9]

Experimental Protocols
This section provides two detailed protocols for preparing DL-Cystine stock solutions using

either acidic or basic solubilization methods. The acidic method is generally preferred to

minimize the risk of pH spikes when adding the stock to the culture medium.

Protocol 1: Acidic Solubilization of DL-Cystine
This protocol describes the preparation of a 10 mM DL-Cystine stock solution using 1M

Hydrochloric Acid (HCl).

Materials:

DL-Cystine powder (Molecular Weight: 240.3 g/mol )
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1M Hydrochloric Acid (HCl), sterile

Sterile, deionized water

Sterile 0.22 µm syringe filter

Sterile conical tubes (15 mL or 50 mL)

Sterile microcentrifuge tubes for aliquoting

Procedure:

Weighing: Accurately weigh 24.03 mg of DL-Cystine powder and transfer it to a sterile 15

mL conical tube.

Solubilization: Add 1 mL of 1M HCl to the conical tube containing the DL-Cystine powder.

Dissolution: Gently vortex or swirl the tube to dissolve the powder. If necessary, warm the

solution to 37°C to aid dissolution.

Dilution: Once the DL-Cystine is completely dissolved, add 9 mL of sterile, deionized water

to the tube to achieve a final volume of 10 mL and a final concentration of 10 mM.

Sterilization: Sterilize the 10 mM DL-Cystine stock solution by filtering it through a sterile

0.22 µm syringe filter into a new sterile conical tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 100 µL or 500 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-

term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[8][9] Avoid

repeated freeze-thaw cycles.

Protocol 2: Alkaline Solubilization of DL-Cystine
This protocol describes the preparation of a 10 mM DL-Cystine stock solution using 1M

Sodium Hydroxide (NaOH). This method requires careful pH adjustment before use in cell

culture.

Materials:
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DL-Cystine powder (Molecular Weight: 240.3 g/mol )

1M Sodium Hydroxide (NaOH), sterile

Sterile, deionized water

Sterile 1M Hydrochloric Acid (HCl) for pH adjustment

Sterile 0.22 µm syringe filter

Sterile conical tubes (15 mL or 50 mL)

Sterile microcentrifuge tubes for aliquoting

Procedure:

Weighing: Weigh 24.03 mg of DL-Cystine powder and place it in a sterile 15 mL conical

tube.

Solubilization: Add 1 mL of 1M NaOH to the DL-Cystine powder.

Dissolution: Gently vortex the tube until the powder is fully dissolved. Warming to 37°C can

assist in dissolution.

Dilution: Add 9 mL of sterile, deionized water to bring the final volume to 10 mL.

pH Adjustment (CRITICAL): Before sterilization, it is crucial to adjust the pH of the stock

solution. Slowly add sterile 1M HCl dropwise while monitoring the pH to bring it closer to a

neutral range (pH 7.0-7.4). Be aware that DL-Cystine may precipitate if the pH is adjusted

too quickly or if the final pH is not acidic or alkaline enough to maintain solubility. For cell

culture applications, it is often recommended to leave the stock slightly alkaline and account

for this during media preparation.

Sterilization: Pass the solution through a 0.22 µm sterile filter.

Aliquoting and Storage: Dispense into sterile, single-use aliquots and store at -20°C or

-80°C.
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Click to download full resolution via product page

Caption: Cystine's role in glutathione synthesis for cellular redox balance.

Experimental Workflow
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Workflow for Preparing DL-Cystine Stock Solution

Start

Weigh DL-Cystine
Powder

Dissolve in
1M HCl

Dilute with
Sterile Water

Sterile Filter
(0.22 µm)

Aliquot into
Single-Use Tubes

Store at -20°C
or -80°C

End

Click to download full resolution via product page

Caption: Step-by-step workflow for DL-Cystine stock solution preparation.
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Troubleshooting Guide

Troubleshooting Common Issues with DL-Cystine Solutions
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Caption: A troubleshooting guide for DL-Cystine solution precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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